![molecular formula C14H12N2O2 B4647169 2-(2,5-dimethyl-3-furyl)-5-phenyl-1,3,4-oxadiazole](/img/structure/B4647169.png)
2-(2,5-dimethyl-3-furyl)-5-phenyl-1,3,4-oxadiazole
Overview
Description
2-(2,5-dimethyl-3-furyl)-5-phenyl-1,3,4-oxadiazole, commonly known as DMFPO, is an organic compound that has been studied extensively due to its potential applications in various fields. DMFPO is a heterocyclic compound that contains an oxadiazole ring and a furyl ring. The compound has been synthesized using various methods, and its properties and mechanism of action have been extensively studied.
Mechanism of Action
The mechanism of action of DMFPO is not fully understood. However, studies have suggested that the compound exhibits its biological activities by interacting with various cellular targets. DMFPO has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the synthesis of inflammatory mediators. The compound has also been reported to scavenge free radicals and inhibit lipid peroxidation. DMFPO has been shown to induce apoptosis in various cancer cell lines by activating the caspase cascade.
Biochemical and Physiological Effects:
DMFPO has been reported to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated macrophages. DMFPO has also been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer cells. The compound has been reported to induce apoptosis in cancer cells by activating the caspase cascade. DMFPO has been shown to scavenge free radicals and inhibit lipid peroxidation, which may contribute to its antioxidant activity.
Advantages and Limitations for Lab Experiments
DMFPO has several advantages for lab experiments. The compound is relatively easy to synthesize, and its properties have been extensively studied. DMFPO has been used as a ligand for the synthesis of various metal complexes, which have been studied for their catalytic and biological activities. However, DMFPO also has some limitations for lab experiments. The compound has low solubility in water, which may limit its use in aqueous systems. DMFPO has also been reported to exhibit some toxicity in vitro, which may limit its use in certain assays.
Future Directions
DMFPO has several potential future directions for research. The compound has been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for drug development. DMFPO has also been used as a ligand for the synthesis of various metal complexes, which have been studied for their catalytic and biological activities. Future research may focus on the development of novel metal complexes using DMFPO as a ligand. DMFPO has also been reported to exhibit potential as a fluorescence probe for detecting metal ions. Future research may focus on the development of novel fluorescent probes using DMFPO as a scaffold.
Scientific Research Applications
DMFPO has been extensively studied for its potential applications in various fields. The compound has been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties. DMFPO has also been studied for its potential use as a fluorescence probe for detecting metal ions. The compound has been used as a ligand for the synthesis of various metal complexes, which have been studied for their catalytic and biological activities.
Properties
IUPAC Name |
2-(2,5-dimethylfuran-3-yl)-5-phenyl-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c1-9-8-12(10(2)17-9)14-16-15-13(18-14)11-6-4-3-5-7-11/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIBPIQKCZAIVMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C2=NN=C(O2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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